2,4-Dimethoxybenzoic acid

• IUPAC Name: 2,4-dimethoxybenzoic acid
• InChI: InChI=1S/C9H10O4/c1-12-6-3-4-7(9(10)11)8(5-6)13-2/h3-5H,1-2H3,(H,10,11)
• InChI Key: GPVDHNVGGIAOQT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)O)OC
• Molecular Formula: C9H10O4
• DSSTOX Substance ID: DTXSID1059026
• Molecular Weight: 182.17 g/mol
• CAS RN: 91-52-1

Description

2,4-Dimethoxybenzoic acid is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff. It has a molecular weight of 182.17.

Synthesis Analysis

The synthesis of 2,4-Dimethoxybenzoic acid involves several steps. One method involves heating a mixture of carboxylic acid, CuBr2 or CuCl2, Ag2CO3, and PdCl2 in tetrahydrofuran (THF) under reflux at 110°C for 24 hours. Another method involves the use of sulfuric acid.

Molecular Structure Analysis

The molecular formula of 2,4-Dimethoxybenic acid is C9H10O4. The structure can be viewed using Java or Javascript.

Chemical Reactions Analysis

2,4-Dimethoxybenzoic acid is reactive and may be used in Suzuki coupling reactions. The rate of decarboxylation of 2,4-dimethoxybenzoic acid is accelerated to the extent that the carboxyl group acquires a second proton.

Physical And Chemical Properties Analysis

2,4-Dimethoxybenzoic acid has a density of 1.2±0.1 g/cm3, a boiling point of 313.0±22.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.7 mmHg at 25°C. It has a molar refractivity of 46.5±0.3 cm3, and a molar volume of 150.0±3.0 cm3.

Scientific Research Applications

Chemical Structure and Properties

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Synthesis of Yttrium and Heavy Lanthanide Complexes

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Reduction of Intermediate HOBt Ester

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Use in Organic Synthesis

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Use in Pharmaceuticals

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Use in Agrochemicals

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Use in Dyestuff

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Safety and Hazards

2,4-Dimethoxybenzoic acid may cause respiratory irritation, serious eye irritation, and skin irritation. It is recommended to wear personal protective equipment, avoid breathing dust/fume/gas/mist/vapors/spray, and avoid contact with skin, eyes, or clothing.

Mechanism of Action

Mode of Action

It has been suggested that the compound may undergo a decarboxylation process, which is accelerated when the carboxyl group acquires a second proton . The exact interaction of this compound with its targets and the resulting changes are still under investigation.

Biochemical Pathways

It has been used in the synthesis of yttrium and heavy lanthanide complexes, suggesting a potential role in metal ion chelation .

Action Environment

The action, efficacy, and stability of 2,4-Dimethoxybenzoic acid can be influenced by various environmental factors. For instance, its solubility could affect its absorption and distribution in the body . Additionally, factors such as pH and temperature could potentially influence its stability and activity .

Synthesis routes and methods I

Procedure details

12.05 g of 4-methoxysalicylic acid was dispersed in 200 ml of methylene chloride in argon atmosphere. To the dispersion were added 27.70 g of N,N-diisopropylethylamine and 19.20 g of chloromethylmethyl ether, and the mixture was agitated for 42 hours. The reaction mixture was poured into water, and extracted with methylene chloride. The extract was dried over anhydrous sodium sulfate. The solvent was distilled off in evacuated atomosphere, and 300 ml of methanol was added to the residue. To the mixture was added a solution which has been prepared by dissolving 8.50 g of sodium hydroxide in 20 ml of water. The mixture was agitated for 20 hours, neutralized with 6N aqueous hydrochloric acid, and the solvent was distilled off in evacuated atomosphere. The mixture was adjusted to pH 1 with 1N aqueous hydrochloric acid, and extracted with ethyl acetate. The extract was dried over anhydrous sodium sulfate, and the solvent was distilled off in evacuated atomosphere to produce 15 g of 4-methoxy-2-methoxy benzoic acid. To the product were added 8.50 g of 2-mercaptothiazoline, 15.34 g of N,'N-dicyclohexylcarbodiimide, 0.86 g of 4-dimethylaminopyridine, and 400 ml of 1,2-dichloroethane, and the mixture was agitated for 18 hours. The reaction mixture was filtered and the precipitate was washed with benzene. The filtrate and the wash liquid were combined, washed with 2N aqueous solution of sodium hydroxide, water, and saturated aqueous solution of sodium chloride in this order, and dried over anhydrous sodium sulfate. The solvent was distilled off in evacuated atomosphere, and the residue was subjected to a column chromatography using silica gel. There was obtained 12.36 g of N-(4-methoxy-2-methoxymethoxybenzoyl)thiazolidine-2-thion from fractions eluted with methylene chloride.

Synthesis routes and methods II

Procedure details

53 g of methyl 2,4-dimethoxybenzoate was dissolved in 160 mL of ethanol, to which 104 mL of a 5M aqueous solution of sodium hydroxide was added, and this mixture was stirred for 2 hours at 25 to 40° C. Then, chloroform and water were added to the reaction mixture, which was adjusted to pH 2 with 6M hydrochloric acid, and then the organic phase was separated therefrom. After the resultant organic phase was washed with water and a saturated sodium chloride solution successively, the washed phase was dried over anhydrous magnesium sulfate, and the solvent was distilled out under reduced pressure to yield 45 g of 2,4-dimethoxybenzoic acid as white solid.